Cas no 2171622-78-7 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid
• CAS No: 2171622-78-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6319149
• PubChem ID: 165577082
• Update Time: 2025-05-23

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid
• EN300-1540432
• 2171622-78-7
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}oxolane-2-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-24(29-23-11-12-34-25(23)26(31)32)14-16-9-10-17(13-16)28-27(33)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23,25H,9-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MOGRFGBGGPRLAZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(CC1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid

Introduction to 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic Acid (CAS No. 2171622-78-7)

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid, identified by its CAS number 2171622-78-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentylacetamide moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The structural complexity of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid offers multiple points for interaction with biological targets, making it a promising scaffold for the design of novel bioactive molecules. In recent years, there has been a growing interest in the development of peptidomimetics, which are designed to mimic the biological activity of peptides while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The oxolane ring in this compound serves as an effective scaffold for peptidomimetic design, providing stability and flexibility that can be tailored to interact with specific biological targets.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as an protecting group for the amino function, but it also serves as a handle for further chemical modifications. This allows researchers to attach various pharmacophores or linkers, enabling the creation of highly customized molecules with specific biological activities. The cyclopentylacetamide moiety, on the other hand, is known to enhance the solubility and metabolic stability of drug candidates, making it an attractive feature for pharmaceutical applications.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutic agents. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and its potential biological targets. These studies have revealed that the fluorenylmethoxycarbonyl group can effectively engage with hydrophobic pockets in protein binding sites, while the cyclopentylacetamide moiety provides additional interactions through hydrogen bonding networks. This dual interaction pattern suggests that 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid could be a potent inhibitor or modulator of various enzymatic and receptor targets.

In addition to its potential as a drug candidate, this compound has also been explored as a key intermediate in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical transformations, making it a versatile building block for the synthesis of more complex molecules. For instance, the Fmoc group can be removed under acidic conditions to reveal the free amino group, which can then be coupled to other carboxylic acid derivatives via amide bond formation. This strategy has been widely used in peptide synthesis but can also be applied to the construction of larger peptidomimetic scaffolds.

The oxolane ring is particularly interesting from a synthetic perspective due to its ability to undergo ring-opening reactions under various conditions. These reactions can be harnessed to introduce new functional groups or to connect different molecular fragments in a controlled manner. For example, nucleophilic substitution reactions at the oxolane ring can be used to install carboxylic acid or amine functionalities, which are essential for further derivatization. This flexibility makes 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid a valuable tool in synthetic organic chemistry and drug discovery.

The biopharmaceutical properties of this compound have also been extensively studied. Pharmacokinetic profiling has shown that it exhibits good solubility and stability under physiological conditions, which are critical factors for oral bioavailability and therapeutic efficacy. Additionally, preclinical studies have demonstrated that it can cross cell membranes effectively due to its lipophilic nature, allowing it to reach its target sites within cells. These findings suggest that this compound has the potential to be developed into an orally active drug with high target specificity.

The development of novel therapeutic agents often involves optimizing various parameters such as potency, selectivity, and pharmacokinetic properties. Computational methods have played a crucial role in this process by allowing researchers to predict how different structural modifications will affect these properties. For instance, virtual screening techniques have been used to identify potential binding partners for this compound by comparing its structure with known protein targets. These studies have provided valuable insights into how changes in its chemical structure can enhance its biological activity.

The future prospects for this compound are promising given its unique structural features and potential applications in drug discovery. Further research is needed to fully elucidate its biological activity and explore new synthetic pathways for its derivatives. As computational methods continue to advance, there is hope that more efficient strategies will emerge for designing and synthesizing complex molecules like 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid. This will not only accelerate the discovery of new drugs but also provide new tools for understanding fundamental biological processes at the molecular level.